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Introduction to Adaptive Design Optimization with
ADOpy

Adaptive Design Optimization (ADO) represents a paradigm shift in experimental methodology, moving

beyond traditional static experimental designs to an adaptive framework that dynamically optimizes

experimental stimuli based on incoming data. The ADOpy library implements this sophisticated

methodology in Python, providing researchers with a powerful tool for maximizing information gain while

minimizing resource expenditure in experimental settings. Based on the theoretical foundation established

by Myung, Cavagnaro, & Pitt (2013), ADOpy enables researchers to implement computationally efficient

adaptive experiments across various domains, particularly in behavioral and cognitive research [1] [2].

The fundamental advantage of ADO over traditional experimental designs lies in its sequential decision-

making process. Whereas conventional experiments fix all design parameters before data collection begins,

ADO continuously updates the probability distributions over model parameters and uses this information

to select optimal experimental designs at each trial. This approach is particularly valuable in drug

development contexts where participant time is limited, ethical considerations require minimizing exposure

to suboptimal conditions, and research questions involve complex cognitive processes that are not directly

observable.
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Core Architecture and Components

System Overview

ADOpy's architecture employs a modular structure centered around three fundamental classes that work in

concert to implement adaptive design optimization. This separation of concerns allows researchers to

customize specific aspects of their experimental framework while maintaining the overall ADO workflow.

The system uses a grid-based computation approach that discretizes the continuous spaces of possible

designs, parameters, and responses, transforming computationally challenging integration problems into

manageable matrix operations [2].

The framework integrates seamlessly with the scientific Python ecosystem, building on NumPy for

numerical computations, SciPy for scientific functions, and Pandas for data manipulation [1] [2]. This

integration ensures that researchers can incorporate ADOpy into their existing experimental workflows with

minimal friction while leveraging the extensive functionality of these established libraries.

Component Specifications

Table 1: Core Components of the ADOpy Architecture

Component Class Purpose Key Methods

Experimental

Design

adopy.Task Defines design variables and

response variables for the
experiment

extract_designs(),

extract_responses()

Statistical
Model

adopy.Model Specifies the computational
model relating parameters to

responses

compute(),
extract_params()

Optimization

Engine

adopy.Engine Coordinates adaptive design

selection and posterior
updating

get_design(), update(),

mutual_info
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The Task component (adopy.Task) serves as the experimental blueprint, defining both the design space

(possible experimental stimuli or conditions) and the response space (possible participant responses). The

Model component (adopy.Model) encapsulates the statistical relationship between model parameters,

experimental designs, and expected responses, implementing the computational model that forms the

theoretical basis for the experiment. The Engine component (adopy.Engine) orchestrates the adaptive

optimization process, calculating the mutual information between designs and parameters to select optimal

stimuli and updating the posterior distribution as data is collected [2].

The interaction between these components follows a consistent pattern throughout the experiment: the

Engine queries the Task for available designs, evaluates them using the Model, selects the optimal design,

collects responses, and updates parameter estimates. This iterative optimization cycle continues until a

stopping criterion is reached, such as a target precision level or maximum number of trials.

Architectural Workflow
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Diagram 1: ADOpy Experimental Workflow. The process begins with engine initialization, enters an iterative

loop of design selection, stimulus presentation, response collection, and posterior updating, continuing until

stopping criteria are met.
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The workflow diagram illustrates the sequential process of an ADOpy experiment. The system begins by

initializing the optimization engine with prior distributions over model parameters. The core experimental

loop consists of five key operations: (1) calculating the optimal design based on current parameter estimates,

(2) presenting the corresponding stimulus to the participant, (3) collecting the participant's response, (4)

updating posterior distributions using Bayesian inference, and (5) evaluating stopping criteria. This loop

continues until the stopping conditions are satisfied, at which point final parameter estimates are extracted

and analyzed.

Implementation Protocol

Experimental Design Phase

The implementation of an ADOpy experiment begins with a comprehensive design phase where researchers

specify the theoretical and methodological foundations of their study. This critical phase involves three key

activities:

Task Specification: Researchers define the experimental structure by creating a custom Task class or

selecting from pre-implemented tasks. This specification includes delineating the design space (all

possible experimental conditions or stimuli), response space (all possible participant responses), and

the mapping between them. For custom tasks, this involves extending the adopy.Task base class

and implementing methods to extract designs and responses [2].

Computational Modeling: Researchers implement their theoretical framework by defining a Model

class that mathematically specifies the relationship between parameters, designs, and responses. The

model should include a compute() method that calculates the probability of responses given

parameters and designs, effectively defining the likelihood function for the experimental paradigm

[2].

Grid Configuration: A crucial implementation detail in ADOpy is the definition of discrete grids for

designs, parameters, and responses. These grids transform continuous optimization problems into

tractable discrete computations. Researchers must carefully specify grid_design, grid_param,

and grid_response to ensure they adequately cover the space of possible values while maintaining

computational feasibility [2].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 10 Tech Support

https://deepwiki.com/adopy/adopy
https://deepwiki.com/adopy/adopy
https://deepwiki.com/adopy/adopy
https://www.smolecule.com/products/s5441609?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Execution Phase

The execution phase implements the core adaptive optimization loop, where experiments dynamically

evolve based on participant responses. This phase consists of the following steps:

Engine Initialization: Instantiate the Engine class with the defined Task, Model, and grids. The

engine maintains the current posterior distribution over parameters and handles the computation of

mutual information for design selection [2].

Adaptive Trial Loop: For each experimental trial:

Call engine.get_design() to select the optimal stimulus based on current parameter
estimates

Present the selected design to the participant
Collect the participant's response

Update the posterior distribution using engine.update(design, response)

Progress Monitoring: Track estimation precision throughout the experiment by monitoring the

posterior distribution convergence. This monitoring can inform stopping decisions and provide

quality control during data collection.

The execution phase exemplifies the core advantage of ADO: by selecting stimuli that maximize information

gain, the method achieves precise parameter estimates with fewer trials than non-adaptive approaches.

Analysis and Interpretation

The final implementation phase focuses on extracting and interpreting results from the completed

experiment:

Parameter Estimation: Retrieve final parameter estimates from the engine's posterior distribution.

These estimates represent the maximum a posteriori (MAP) or Bayesian posterior mean values that

best explain the observed data.

Model Validation: Evaluate model fit by comparing observed and predicted responses across the

design space. This validation may include posterior predictive checks to assess whether the model

adequately captures patterns in the data.
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Result Export: Export trial-by-trial data, including designs presented, responses collected, and

posterior updates at each trial. This comprehensive data record enables secondary analyses and

methodological transparency.

Pre-Implemented Tasks and Usage Examples

Available Task Modules

ADOpy provides researchers with several pre-implemented experimental paradigms that cover common use

cases in behavioral research. These ready-to-use implementations significantly reduce the implementation

overhead for applying ADO to standard experimental designs.

Table 2: Pre-Implemented Experimental Paradigms in ADOpy

Task Module
Experimental
Paradigm

Key Classes Typical Applications

adopy.tasks.psi Psychometric function
estimation for 2AFC

tasks

Task2AFC,
ModelLogistic,

EnginePsi

Sensory threshold
measurement, perceptual

decision making

adopy.tasks.cra Choice under risk and

ambiguity

TaskCRA, ModelLinear,

EngineCRA

Decision-making

research, risk preference
assessment

adopy.tasks.ddt Delay discounting
tasks

TaskDD,
ModelHyperbolic,

EngineDD

Impulsivity measurement,
intertemporal choice

studies

The psychometric function estimation module (psi) is particularly valuable for psychophysical

experiments that aim to estimate sensory thresholds or perceptual biases. The delay discounting task (ddt)

implements paradigms used to quantify how individuals devalue rewards as a function of delay, with

applications in clinical psychology and neuroeconomics. The choice under risk and ambiguity module
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(cra) provides tools for studying decision-making under uncertain conditions, relevant to both basic

cognitive science and applied fields like behavioral economics [1] [2].

Implementation Example

The following code illustrates a basic implementation of a psychometric function estimation experiment

using the pre-implemented psi module:

This example demonstrates the typical workflow for an ADOpy experiment: initialization of components

followed by an iterative loop of design selection, stimulus presentation, response collection, and posterior

updating. The pre-implemented classes handle the complex calculations involved in design optimization,

allowing researchers to focus on experimental specifics.

Advanced Implementation Considerations

Technical Foundations

The computational efficiency of ADOpy relies on its grid-based approximation of continuous spaces. This

approach transforms complex integrals into manageable sums but requires careful consideration of grid

resolution and range. Researchers should select grid densities that balance computational demands with

estimation precision, potentially using pilot data to inform these choices.

The core optimization in ADOpy involves calculating the mutual information between designs and

parameters, which quantifies how much information a particular design is expected to provide about the

model parameters. This calculation requires integrating over both the parameter space and response space,

making the grid-based approximation essential for computational feasibility.

Best Practices

Based on the documented experiences of ADOpy users and the theoretical foundations of adaptive design

optimization, researchers should consider the following implementation recommendations:
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Pilot Testing: Conduct small-scale pilot studies to validate experimental procedures and inform grid

specifications. Pilot data can help identify appropriate ranges for parameter grids and verify that

models adequately capture behavior.

Convergence Monitoring: Implement monitoring procedures to track parameter estimate stability

throughout the experiment. While fixed trial counts are common, convergence-based stopping rules

can improve efficiency.

Model Validation: Where possible, compare multiple computational models to ensure the selected

model provides an adequate account of the data. ADOpy's modular structure facilitates these

comparisons.

Conclusion

ADOpy provides researchers with a powerful and flexible framework for implementing adaptive design

optimization in experimental research. Its modular architecture, combining Tasks, Models, and Engines,

offers both simplicity for standard experimental paradigms and flexibility for custom implementations. The

pre-implemented tasks for common behavioral paradigms further reduce the barrier to adopting these

advanced methods.

The grid-based computational approach makes adaptive design optimization practical without requiring

specialized computational expertise, while integration with the scientific Python ecosystem ensures

compatibility with existing research workflows. For drug development professionals and researchers across

experimental disciplines, ADOpy represents a valuable tool for maximizing information gain from limited

data, particularly when working with constrained participant populations or complex cognitive models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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